Cas no 2228446-31-7 (2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol)

• Product Name: 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol
• CAS No: 2228446-31-7
• MF: C₈H₁₀FNO₃
• MW: 187.168305873871
• CID: 6092536
• PubChem ID: 165658786
• Update Time: 2025-08-04

2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol
• EN300-1735946
• 2228446-31-7

• Inchi： 1S/C8H10FNO3/c9-5(3-10)8-6(12)1-4(11)2-7(8)13/h1-2,5,11-13H,3,10H2
• InChI Key： GUWCRPDROQCSJB-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 187.06447134g/mol
• Monoisotopic Mass: 187.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol

Compound CAS No 2228446-31-7: 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol

The compound with CAS No 2228446-31-7, commonly referred to as 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with three hydroxyl groups (triol) at positions 1, 3, and 5. Additionally, the molecule features a fluorinated aminoethyl group attached at position 2 of the benzene ring. This combination of functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their unique physicochemical properties. The presence of a fluorine atom in the aminoethyl group enhances the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Moreover, the amino group provides nucleophilic properties that can facilitate various chemical reactions, including those relevant to drug metabolism and delivery systems.

The benzene triol moiety in this compound is known for its ability to form hydrogen bonds, which can significantly influence the compound's solubility and interaction with biological systems. This feature is particularly valuable in the development of drugs targeting specific receptors or enzymes. Recent research has also explored the use of such compounds in bioconjugation reactions, where they serve as scaffolds for attaching other functional groups or biomolecules.

In terms of synthesis, the preparation of 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol involves a multi-step process that typically includes nucleophilic substitution and hydroxylation reactions. The introduction of the fluoroaminoethyl group requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline this process, making it more efficient and scalable for industrial applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that the presence of hydroxyl groups can influence the compound's biodegradation rates under various environmental conditions. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

Looking ahead, the integration of computational chemistry tools with experimental studies promises to unlock new insights into the properties and applications of CAS No 2228446-31-7. For instance, molecular docking simulations have been used to predict how this compound might interact with target proteins in biological systems. These findings are paving the way for innovative applications in fields such as enzyme inhibition, antioxidant therapy, and neuroprotective agents.

In conclusion, CAS No 2228446-31-7, or 2-(2-amino-1-fluoroethyl)benzene-1,3,5-triol, represents a promising molecule with a wide range of potential uses. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific discovery and technological innovation across multiple disciplines.